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Compound of Interest

Compound Name:
N-benzyl-N-methylpiperidin-4-

amine

Cat. No.: B112983 Get Quote

An In-depth Technical Guide to N-benzyl-N-methylpiperidin-4-amine (CAS Number: 76167-

62-9)

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-benzyl-N-methylpiperidin-4-amine, identified by CAS number 76167-62-9, is a heterocyclic

amine that serves as a valuable intermediate in synthetic organic chemistry. Its structural motif,

the N-benzylpiperidine core, is of significant interest in medicinal chemistry due to its presence

in a variety of biologically active compounds. This technical guide provides a comprehensive

overview of the physicochemical properties, associated hazards, and a detailed experimental

application of N-benzyl-N-methylpiperidin-4-amine in the synthesis of novel therapeutic

agents. Particular focus is given to its role as a precursor in the development of inhibitors for

Leishmania N-Myristoyltransferase, a critical enzyme for the parasite's viability.

Physicochemical Properties
The fundamental physicochemical properties of N-benzyl-N-methylpiperidin-4-amine are

summarized in the table below, providing essential data for its handling, storage, and

application in experimental settings.
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Property Value Source(s)

CAS Number 76167-62-9 [1]

Molecular Formula C₁₃H₂₀N₂ [1]

Molecular Weight 204.31 g/mol [1]

IUPAC Name
N-benzyl-N-methylpiperidin-4-

amine
[1]

Boiling Point 118-120 °C at 0.1 Torr

Density 1.01±0.1 g/cm³ (Predicted)

pKa 10.11±0.10 (Predicted)

Storage Temperature 2-8°C

Hazard Identification and Safety Precautions
N-benzyl-N-methylpiperidin-4-amine is classified as an irritant. Appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn

when handling this compound. Work should be conducted in a well-ventilated area or under a

chemical fume hood.

Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/N-benzyl-N-methylpiperidin-4-amine
https://pubchem.ncbi.nlm.nih.gov/compound/N-benzyl-N-methylpiperidin-4-amine
https://pubchem.ncbi.nlm.nih.gov/compound/N-benzyl-N-methylpiperidin-4-amine
https://pubchem.ncbi.nlm.nih.gov/compound/N-benzyl-N-methylpiperidin-4-amine
https://www.benchchem.com/product/b112983?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precautionary Statement Description

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray

P264 Wash skin thoroughly after handling

P271 Use only outdoors or in a well-ventilated area

P280
Wear protective gloves/protective clothing/eye

protection/face protection

P302+P352
IF ON SKIN: Wash with plenty of soap and

water

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing

P312
Call a POISON CENTER or doctor/physician if

you feel unwell

P332+P313
If skin irritation occurs: Get medical

advice/attention

P337+P313
If eye irritation persists: Get medical

advice/attention

P362
Take off contaminated clothing and wash before

reuse

P403+P233
Store in a well-ventilated place. Keep container

tightly closed

P405 Store locked up

P501
Dispose of contents/container to an approved

waste disposal plant
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Role in the Synthesis of Leishmania N-
Myristoyltransferase Inhibitors
N-benzyl-N-methylpiperidin-4-amine has been utilized as a key building block in the

synthesis of novel thienopyrimidine inhibitors targeting Leishmania N-Myristoyltransferase

(NMT).[2][3] NMT is a crucial enzyme in Leishmania parasites, responsible for the attachment

of myristate, a 14-carbon saturated fatty acid, to the N-terminal glycine of a subset of proteins.

This process, known as N-myristoylation, is vital for protein localization, stability, and function.

Inhibition of Leishmania NMT leads to the disruption of these essential cellular processes,

making it a promising target for the development of new anti-leishmanial drugs.[2][3]

Experimental Protocol: Synthesis of a Quinazoline
Intermediate
The following protocol details the use of N-benzyl-N-methylpiperidin-4-amine in the synthesis

of a quinazoline derivative, which serves as an intermediate in the creation of potent NMT

inhibitors.[2][3]

Reaction Scheme:

2-Chloro-4-(ethyl(methyl)amino)-N-
(1,3,5-trimethyl-1H-pyrazol-4-yl)quinazoline-6-sulfonamide

Quinazoline Intermediate1.0 equivalent

N-benzyl-N-methylpiperidin-4-amine
(10 equivalents)

n-Butanol
120 °C, overnight

Click to download full resolution via product page

Caption: Synthetic scheme for the preparation of a quinazoline intermediate.

Materials:

2-Chloro-4-(ethyl(methyl)amino)-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)quinazoline-6-

sulfonamide
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N-benzyl-N-methylpiperidin-4-amine (CAS 76167-62-9)

n-Butanol (n-BuOH)

Procedure:

Combine 2-Chloro-4-(ethyl(methyl)amino)-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)quinazoline-6-

sulfonamide (1.0 equivalent) and N-benzyl-N-methylpiperidin-4-amine (10 equivalents) in

n-butanol.

Stir the reaction mixture at 120 °C overnight.

After the reaction is complete, concentrate the mixture in vacuo to remove the solvent.

Purify the crude residue by flash column chromatography to yield the desired quinazoline

product.[2][3]

Subsequent Deprotection and Derivatization
The N-benzyl group serves as a protecting group for the piperidine nitrogen. This allows for the

selective reaction at the secondary amine of the quinazoline core. Following the initial

synthesis, the N-benzyl group can be removed through a debenzylation step, typically using a

reagent like 1-chloroethyl chloroformate followed by methanol. The resulting secondary amine

on the piperidine ring can then be further derivatized to produce a library of compounds for

structure-activity relationship (SAR) studies.[3]

Quinazoline Intermediate
(N-benzylated)

Debenzylation
(e.g., 1-chloroethyl chloroformate,

then Methanol)

Deprotected Intermediate
(Secondary Amine) Reductive Amination Final NMT Inhibitors

Click to download full resolution via product page

Caption: General workflow for the deprotection and derivatization of the quinazoline

intermediate.

Biological Context: The N-Myristoyltransferase
Signaling Pathway
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The ultimate goal of synthesizing inhibitors using N-benzyl-N-methylpiperidin-4-amine is to

disrupt the function of Leishmania NMT. The diagram below illustrates the critical role of NMT in

the parasite.

Leishmania Cytoplasm

Myristoyl-CoA

Leishmania
N-Myristoyltransferase (NMT)
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Substrate Protein
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Caption: The role of N-Myristoyltransferase (NMT) in Leishmania and its inhibition.

Conclusion
N-benzyl-N-methylpiperidin-4-amine is a key synthetic intermediate with significant

applications in medicinal chemistry and drug development. While its own biological activity is

not extensively documented, its utility as a scaffold for creating potent enzyme inhibitors is

evident from the scientific literature. The detailed physicochemical properties and hazard

information provided in this guide are essential for its safe handling and use. The experimental

protocol and biological context surrounding its application in the synthesis of Leishmania NMT
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inhibitors highlight its importance for researchers working on novel therapeutics for neglected

tropical diseases. Further research into the pharmacological profile of this compound and its

derivatives may unveil additional therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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